Cas no 175276-69-4 (Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate)

• Product Name: Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate
• CAS No: 175276-69-4
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 111945
• PubChem ID: 2742183
• Update Time: 2025-04-18

Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-5-(4-nitrophenyl)furan-3-carboxylate
• 3-Furancarboxylic acid,2-methyl-5-(4-nitrophenyl)-, ethyl ester
• ETHYL 2-METHYL-5-(4-NITROPHENYL)-3-FUROATE
• DTXSID60372457
• SCHEMBL4700411
• 175276-69-4
• ZOFJPHGCPKKPJE-UHFFFAOYSA-N
• ethyl 2-methyl-5-(4-nitrophenyl)-3-furanecarboxylate

• Inchi： 1S/C14H13NO5/c1-3-19-14(16)12-8-13(20-9(12)2)10-4-6-11(7-5-10)15(17)18/h4-8H,3H2,1-2H3
• InChI Key： ZOFJPHGCPKKPJE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.07939
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 82.58